Cas no 1351653-98-9 (3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride)

3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride structure

1351653-98-9 structure

Product Name:3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride

CAS No:1351653-98-9

MF:C₁₁H₁₈ClN₃O₂S

MW:291.797520160675

MDL:MFCD22587602

CID:4695955

PubChem ID:71778839

Update Time:2023-11-20

3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride
- 3-(3-Amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride
- VU0494730-1
- 3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride
- MDL： MFCD22587602
- Inchi： 1S/C11H17N3O2S.ClH/c12-11-9-3-1-2-4-10(9)13-14(11)8-5-6-17(15,16)7-8;/h8H,1-7,12H2;1H
- InChI Key： YDYDSYAWPLPNFN-UHFFFAOYSA-N
- SMILES： Cl.S1(CCC(C1)N1C(=C2CCCCC2=N1)N)(=O)=O

Computed Properties

Exact Mass: 291.081
Monoisotopic Mass: 291.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 392
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.4

3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1λ?-thiolane-1,1-dione hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D165261-100mg	2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2h-indazol-3-amine hydrochloride	1351653-98-9		100mg	$ 115.00	2022-06-05
TRC	D165261-500mg	2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2h-indazol-3-amine hydrochloride	1351653-98-9		500mg	$ 410.00	2022-06-05
TRC	D165261-1g	2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2h-indazol-3-amine hydrochloride	1351653-98-9		1g	$ 615.00	2022-06-05
Enamine	EN300-239701-0.05g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	0.05g	$587.0	2024-06-19
Enamine	EN300-239701-0.1g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	0.1g	$615.0	2024-06-19
Enamine	EN300-239701-0.25g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	0.25g	$642.0	2024-06-19
Enamine	EN300-239701-0.5g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	0.5g	$671.0	2024-06-19
Enamine	EN300-239701-1.0g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	1.0g	$699.0	2024-06-19
Enamine	EN300-239701-2.5g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	2.5g	$1370.0	2024-06-19
Enamine	EN300-239701-5.0g	3-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)-1lambda6-thiolane-1,1-dione hydrochloride	1351653-98-9	95%	5.0g	$2028.0	2024-06-19